Cas no 329711-41-3 (4,5-bis(trifluoromethyl)pyridine-2-carbonitrile)

• Product Name: 4,5-bis(trifluoromethyl)pyridine-2-carbonitrile
• CAS No: 329711-41-3
• MF: C₈H₂F₆N₂
• MW: 240.105302333832
• MDL: MFCD23382263
• CID: 4712789
• PubChem ID: 75529828
• Update Time: 2025-10-24

4,5-bis(trifluoromethyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis-trifluoromethyl-pyridine-2-carbonitrile
• 4,5-Bis(trifluoromethyl)-2-cyanopyridine
• 4,5-bis(trifluoromethyl)pyridine-2-carbonitrile

• MDL： MFCD23382263
• Inchi： 1S/C8H2F6N2/c9-7(10,11)5-1-4(2-15)16-3-6(5)8(12,13)14/h1,3H
• InChI Key： BAGFZSAWDUBFMV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 298
• Topological Polar Surface Area: 36.7

Additional information on 4,5-bis(trifluoromethyl)pyridine-2-carbonitrile

4,5-Bis(trifluoromethyl)pyridine-2-carbonitrile (CAS 329711-41-3): A Versatile Fluorinated Pyridine Derivative

The 4,5-bis(trifluoromethyl)pyridine-2-carbonitrile (CAS 329711-41-3) represents an important class of fluorinated heterocyclic compounds that has gained significant attention in pharmaceutical and materials science research. This trifluoromethyl-substituted pyridine derivative features a unique combination of electron-withdrawing groups that make it particularly valuable for various synthetic applications.

With its highly fluorinated pyridine core, this compound demonstrates exceptional stability and reactivity patterns that differ markedly from non-fluorinated analogs. The presence of two trifluoromethyl groups at the 4 and 5 positions, combined with a cyano functionality at the 2 position, creates a molecular architecture that is increasingly sought after in modern drug discovery programs.

Recent studies highlight the growing importance of fluorinated pyridine building blocks like 4,5-bis(trifluoromethyl)pyridine-2-carbonitrile in medicinal chemistry. The compound's ability to modulate lipophilicity and metabolic stability makes it particularly valuable for the development of bioactive molecules targeting protein-protein interactions, a hot topic in current pharmaceutical research.

The synthesis of 4,5-bis(trifluoromethyl)pyridine-2-carbonitrile typically involves multi-step procedures starting from appropriately substituted pyridine precursors. Advanced fluorination techniques and careful control of reaction conditions are required to achieve high yields of this specialty fluorochemical, which explains its premium position in the fine chemicals market.

In materials science applications, this fluorinated pyridine carbonitrile serves as a key intermediate for the preparation of advanced functional materials. Its incorporation into liquid crystal formulations and organic electronic materials has shown promising results, particularly in the development of next-generation display technologies and organic photovoltaic devices.

The 4,5-bis(trifluoromethyl)pyridine-2-carbonitrile structure offers unique opportunities for further chemical modification. Researchers frequently utilize the reactive cyano group for the construction of various heterocyclic systems, while the trifluoromethyl substituents provide enhanced stability and altered electronic properties to the resulting derivatives.

Analytical characterization of CAS 329711-41-3 typically involves comprehensive spectroscopic techniques including NMR (both ¹H and ¹⁹F), mass spectrometry, and IR spectroscopy. These methods confirm the compound's high purity and structural integrity, which are critical parameters for its successful application in sensitive synthetic transformations.

The commercial availability of 4,5-bis(trifluoromethyl)pyridine-2-carbonitrile has expanded in recent years to meet growing demand from both academic and industrial researchers. Current market trends indicate increasing interest in this fluorinated pyridine derivative, particularly from pharmaceutical companies exploring novel drug scaffolds and materials scientists developing advanced functional materials.

Handling and storage recommendations for this compound emphasize protection from moisture and extreme temperatures. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with 4,5-bis(trifluoromethyl)pyridine-2-carbonitrile, including the use of appropriate personal protective equipment.

Future research directions for this specialty chemical include exploring its potential in catalytic applications and as a ligand in transition metal complexes. The unique electronic properties imparted by the trifluoromethyl groups and cyano functionality make it an interesting candidate for these emerging applications.

In conclusion, 4,5-bis(trifluoromethyl)pyridine-2-carbonitrile (CAS 329711-41-3) stands as a valuable building block in modern synthetic chemistry. Its combination of fluorine atoms and pyridine heterocycle offers researchers a versatile tool for drug discovery, materials development, and fundamental chemical studies, ensuring its continued importance in scientific research and industrial applications.